Cas no 1806735-86-3 (3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid)

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid is a fluorinated pyridine derivative with notable structural features, including difluoromethyl, hydroxyl, and trifluoromethoxy substituents. Its unique molecular architecture enhances its potential as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive compounds. The presence of multiple fluorine atoms contributes to improved metabolic stability and lipophilicity, which are advantageous for optimizing drug-like properties. The acetic acid moiety further allows for functionalization, enabling versatile derivatization. This compound is of interest in medicinal chemistry for its potential role in designing enzyme inhibitors or receptor modulators, given its electron-withdrawing and steric effects. Its precise applications depend on further research and target-specific optimization.

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid structure

1806735-86-3 structure

Product Name:3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid

CAS No:1806735-86-3

MF:C₉H₆F₅NO₄

MW:287.140260219574

CID:4833200

Update Time:2025-10-31

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid
- Inchi： 1S/C9H6F5NO4/c10-7(11)3-1-5(19-9(12,13)14)4(2-6(16)17)15-8(3)18/h1,7H,2H2,(H,15,18)(H,16,17)
- InChI Key： AGXPXTMQGHMWQF-UHFFFAOYSA-N
- SMILES： FC(C1C(NC(CC(=O)O)=C(C=1)OC(F)(F)F)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 466
XLogP3: 1.2
Topological Polar Surface Area: 75.6

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029094273-1g	3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid	1806735-86-3	97%	1g	$1,564.50	2022-03-31

3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid Related Literature

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2. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

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Additional information on 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid

Research Brief on 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806735-86-3)

The compound 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806735-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique fluorinated pyridine core, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and metabolic disorder applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential therapeutic applications, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a modulator of specific enzymatic pathways. Preliminary findings suggest that 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid acts as an inhibitor of certain pro-inflammatory enzymes, such as cyclooxygenase-2 (COX-2), which is implicated in chronic inflammatory conditions. The presence of difluoromethyl and trifluoromethoxy groups enhances its binding affinity and selectivity, thereby reducing off-target effects. These properties position it as a potential candidate for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has explored the compound's efficacy in metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid exhibits significant activity in modulating glucose metabolism pathways. The study utilized in vitro and in vivo models to show that the compound enhances insulin sensitivity and reduces hepatic glucose output, suggesting its utility in treating type 2 diabetes. These findings are particularly noteworthy given the growing global burden of metabolic diseases.

The synthesis and optimization of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of high-purity batches, which are critical for preclinical and clinical studies. Researchers have employed innovative fluorination techniques to improve yield and scalability, addressing previous challenges associated with the compound's complex structure. These developments are expected to facilitate further investigation and eventual commercialization.

Despite these promising advancements, challenges remain in the development of 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid as a therapeutic agent. Issues such as bioavailability, long-term safety, and potential drug-drug interactions require thorough evaluation. Ongoing studies are employing advanced computational models and high-throughput screening to address these concerns. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 3-(Difluoromethyl)-2-hydroxy-5-(trifluoromethoxy)pyridine-6-acetic acid (CAS: 1806735-86-3) represents a compelling area of research in chemical biology and medicinal chemistry. Its dual potential in anti-inflammatory and metabolic disorder applications, coupled with recent advancements in synthesis and mechanistic understanding, underscores its significance. Future research will likely focus on optimizing its pharmacological profile and advancing it through clinical trials, paving the way for novel therapeutic interventions.